Cas no 1296235-56-7 (2-Fluoro-3,4-dimethoxyaniline)

2-Fluoro-3,4-dimethoxyaniline structure

2-Fluoro-3,4-dimethoxyaniline structure

Product Name:2-Fluoro-3,4-dimethoxyaniline

CAS No:1296235-56-7

MF:C₈H₁₀FNO₂

MW:171.168905735016

CID:4693144

Update Time:2025-09-28

2-Fluoro-3,4-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-3,4-dimethoxyaniline
- Benzenamine, 2-fluoro-3,4-dimethoxy-
- TUOVLUXPNIFZPC-UHFFFAOYSA-N
- 2-Fluoro-3,4-dimethoxyaniline
- Inchi： 1S/C8H10FNO2/c1-11-6-4-3-5(10)7(9)8(6)12-2/h3-4H,10H2,1-2H3
- InChI Key： TUOVLUXPNIFZPC-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1OC)OC)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
Topological Polar Surface Area: 44.5

2-Fluoro-3,4-dimethoxyaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-375800-0.05g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		0.05g	$816.0	2023-05-24
Enamine	EN300-375800-0.1g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		0.1g	$855.0	2023-05-24
Enamine	EN300-375800-0.25g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		0.25g	$893.0	2023-05-24
Enamine	EN300-375800-0.5g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		0.5g	$933.0	2023-05-24
Enamine	EN300-375800-1.0g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		1g	$971.0	2023-05-24
Enamine	EN300-375800-2.5g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		2.5g	$1903.0	2023-05-24
Enamine	EN300-375800-5.0g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		5g	$2816.0	2023-05-24
Enamine	EN300-375800-10.0g	2-fluoro-3,4-dimethoxyaniline	1296235-56-7		10g	$4176.0	2023-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203538-100mg	2-Fluoro-3,4-dimethoxyaniline	1296235-56-7	95%	100mg	￥5292.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203538-250mg	2-Fluoro-3,4-dimethoxyaniline	1296235-56-7	95%	250mg	￥6552.00	2024-08-09

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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